Cas no 2229670-68-0 (3-(2-nitroethenyl)-1H-1,2,4-triazole)

• Product Name: 3-(2-nitroethenyl)-1H-1,2,4-triazole
• CAS No: 2229670-68-0
• MF: C₄H₄N₄O₂
• MW: 140.100159645081
• CID: 6615896
• PubChem ID: 165674248
• Update Time: 2025-05-21

3-(2-nitroethenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-1811842
• 2229670-68-0
• 3-(2-nitroethenyl)-1H-1,2,4-triazole

• Inchi： 1S/C4H4N4O2/c9-8(10)2-1-4-5-3-6-7-4/h1-3H,(H,5,6,7)/b2-1+
• InChI Key： ZWIRIVBEDHLHOE-OWOJBTEDSA-N
• SMILES： [O-][N+](/C=C/C1=NC=NN1)=O

Computed Properties

• Exact Mass: 140.03342538g/mol
• Monoisotopic Mass: 140.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.4Ų

Additional information on 3-(2-nitroethenyl)-1H-1,2,4-triazole

3-(2-Nitroethenyl)-1H-1,2,4-Triazole: A Comprehensive Overview

3-(2-Nitroethenyl)-1H-1,2,4-Triazole (CAS No. 2229670-68-0) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are five-membered aromatic rings containing three nitrogen atoms. The presence of a nitroethenyl group attached to the triazole ring introduces unique electronic and structural properties, making it a subject of interest for both academic research and industrial applications.

The triazole ring system is well-known for its stability and versatility in chemical reactions. The nitroethenyl group, on the other hand, is a strong electron-withdrawing group that can significantly influence the reactivity and electronic characteristics of the molecule. Recent studies have explored the potential of 3-(2-nitroethenyl)-1H-1,2,4-triazole in various applications, including as a precursor for advanced materials and as a component in pharmaceutical formulations.

One of the most promising areas of research involving this compound is its role in the synthesis of functional materials. The nitroethenyl group enables the formation of stable covalent bonds with other organic and inorganic compounds, making it a valuable building block in materials chemistry. For instance, researchers have successfully utilized 3-(2-nitroethenyl)-1H-1,2,4-triazole to synthesize high-performance polymers and hybrid materials with tailored properties for use in electronics and optoelectronics.

In addition to its role in materials science, 3-(2-nitroethenyl)-1H-1,2,4-triazole has also been investigated for its potential in medicinal chemistry. The triazole ring is a common structural motif in many bioactive compounds due to its ability to interact with biological targets such as enzymes and receptors. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. While further research is needed to fully understand its pharmacological properties, these findings suggest that it could serve as a lead compound for drug discovery efforts.

The synthesis of 3-(2-nitroethenyl)-1H-1,2,4-triazole typically involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed several efficient synthetic routes to prepare this compound on both laboratory and industrial scales. One common approach involves the reaction of 1H-1,2,4-triazole with appropriate alkylating agents followed by oxidation to introduce the nitro group. Recent advancements in catalytic methods have further enhanced the yield and purity of this compound.

From an environmental perspective, understanding the behavior of 3-(2-nitroethenyl)-1H-1,2,4-triazole in different ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions; however, its persistence in aquatic environments remains a concern. Regulatory agencies are currently evaluating its safety profile to determine appropriate guidelines for its use and disposal.

In conclusion,3-(2-nitroethenyl)-1H-1,2,4-triazole (CAS No. 2229670-68-0) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure provides opportunities for innovation in materials science and medicinal chemistry while posing challenges related to environmental safety. As research continues to uncover new applications and insights into this compound's properties,3-(2-nitroethenyl)-1H-1,2,4-triazole is likely to remain an important topic of study for years to come.